Cas no 743420-68-0 (N-(prop-2-en-1-yl)furan-3-carboxamide)

N-(prop-2-en-1-yl)furan-3-carboxamide structure
743420-68-0 structure
Product Name:N-(prop-2-en-1-yl)furan-3-carboxamide
CAS No:743420-68-0
MF:C8H9NO2
MW:151.162562131882
CID:560506
PubChem ID:45084293
Update Time:2025-04-19

N-(prop-2-en-1-yl)furan-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 3-Furancarboxamide,N-2-propen-1-yl-
    • 3-Furancarboxamide,N-2-propenyl- (9CI)
    • N-(prop-2-en-1-yl)furan-3-carboxamide
    • AKOS009085901
    • 743420-68-0
    • 3-Furancarboxamide,N-2-propenyl-(9CI)
    • N-Allylfuran-3-carboxamide
    • N-prop-2-enylfuran-3-carboxamide
    • F6541-3142
    • Inchi: 1S/C8H9NO2/c1-2-4-9-8(10)7-3-5-11-6-7/h2-3,5-6H,1,4H2,(H,9,10)
    • InChI Key: BFGDZPWSPKYMBW-UHFFFAOYSA-N
    • SMILES: O1C=CC(=C1)C(NCC=C)=O

Computed Properties

  • Exact Mass: 151.063
  • Monoisotopic Mass: 151.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 42.2A^2

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